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Compound of Interest

2-(5-Mercaptotetrazole-1-
yl)ethanol-d4

cat. No.: B15600509

Compound Name:

A Technical Guide to 2-(5-Mercaptotetrazole-1-
yl)ethanol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 is the deuterated form of 2-(5-
Mercaptotetrazole-1-yl)ethanol, a heterocyclic compound containing a tetrazole ring. This
isotopically labeled version serves as a valuable tool in pharmaceutical research, particularly in
pharmacokinetic and metabolic studies. Its primary recognized application is as an intermediate
in the synthesis of the beta-lactam antibiotic, Flomoxef.[1] Furthermore, the compound has
been noted for its inhibitory activity against vitamin K-dependent glutamylcarboxylase.[1] This
guide provides a summary of its chemical properties based on available data.

Chemical and Physical Properties

The properties of 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 are best understood in comparison
to its non-deuterated analogue. The primary differences are the molecular weight and the
analytical applications arising from the deuterium labeling.
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Property

2-(5-Mercaptotetrazole-1-
yl)ethanol-d4

2-(5-Mercaptotetrazole-1-
yl)ethanol

CAS Number

Not Available

56610-81-2[2][3][4][5]

Molecular Formula

C3H2DaN4OS[1][6][7]

CsHeN4OS[3][4]

Molecular Weight 150.20 g/mol [1][7] 146.17 g/mol [3][4]
Not Available (Presumed White ] ) .
Appearance ) ) White to Off-White Solid[3][8]
to Off-White Solid)
Melting Point Not Available 132-138°C[3][8]
N ) ) 221.4 £ 42.0 °C (Predicted)[3]
Boiling Point Not Available 5]
) ) 1.76 + 0.1 g/cm3 (Predicted)[3]
Density Not Available
[8]
. ] Slightly soluble in DMSO and
Solubility Not Available
Methanol[3][8]
) Inert gas (Nitrogen or Argon) at
Storage 2-8°C, Refrigerator[1][7]

2-8°C[3]

Synthesis and Application

Detailed experimental protocols for the synthesis of 2-(5-Mercaptotetrazole-1-yl)ethanol-d4
are not extensively documented in publicly accessible literature. It is primarily known as a
commercially available stable isotope-labeled compound for research purposes.

Its significance lies in its role as a precursor in the manufacturing of Flomoxef, an oxacephem
antibiotic.[1] The relationship can be visualized as a direct synthetic pathway.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm?N=Canada
https://pubchem.ncbi.nlm.nih.gov/compound/2-_5-Mercaptotetrazole-1-yl_ethanol
https://www.pharmaffiliates.com/en/56610-81-2-2-5-mercaptotetrazole-1-yl-ethanol-pa0679620.html
https://www.pharmaffiliates.com/en/2-5-mercaptotetrazole-1-yl-ethanol-d4-pasti058440.html
https://www.scbt.com/ja/p/2-5-mercaptotetrazole-1-yl-ethanol-d4-56610-81-2-unlabeled
https://www.clinivex.com/product/2-5-mercaptotetrazole-1-ylethanol-d4/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm?N=Canada
https://pubchem.ncbi.nlm.nih.gov/compound/2-_5-Mercaptotetrazole-1-yl_ethanol
https://www.pharmaffiliates.com/en/2-5-mercaptotetrazole-1-yl-ethanol-d4-pasti058440.html
https://www.clinivex.com/product/2-5-mercaptotetrazole-1-ylethanol-d4/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm?N=Canada
https://pubchem.ncbi.nlm.nih.gov/compound/2-_5-Mercaptotetrazole-1-yl_ethanol
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm?N=Canada
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-2-5-mercaptotetrazole-1-yl-ethanol-oe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm?N=Canada
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-2-5-mercaptotetrazole-1-yl-ethanol-oe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm?N=Canada
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-2-5-mercaptotetrazole-1-yl-ethanol-oe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm?N=Canada
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-2-5-mercaptotetrazole-1-yl-ethanol-oe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm?N=Canada
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-2-5-mercaptotetrazole-1-yl-ethanol-oe
https://www.pharmaffiliates.com/en/2-5-mercaptotetrazole-1-yl-ethanol-d4-pasti058440.html
https://www.clinivex.com/product/2-5-mercaptotetrazole-1-ylethanol-d4/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm?N=Canada
https://www.benchchem.com/product/b15600509?utm_src=pdf-body
https://www.pharmaffiliates.com/en/2-5-mercaptotetrazole-1-yl-ethanol-d4-pasti058440.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

2-(5-Mercaptotetrazole-1-yl)ethanol-d4

sed in synthesis of

Intermediate / Precursor

Flomoxef (Antibiotic)

Click to download full resolution via product page

Synthetic relationship of the title compound.

Biological Activity

While comprehensive studies on its mechanism of action are not widely published, 2-(5-
Mercaptotetrazole-1-yl)ethanol has been identified as an inhibitor of vitamin K-dependent
glutamylcarboxylase.[1][3] This enzyme is crucial for the post-translational modification of
proteins involved in blood coagulation. The logical flow of this inhibitory action can be outlined

as follows:

Biological Interaction

Vitamin K-dependent

2-(5-Mercaptotetrazole-1-yl)ethanol-d4 glutamylcarboxylase

Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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